Cas no 879996-78-8 (1H-Pyrazole-4-carboxylic acid, 3-(2,5-dimethoxyphenyl)-)

1H-Pyrazole-4-carboxylic acid, 3-(2,5-dimethoxyphenyl)- structure
879996-78-8 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 3-(2,5-dimethoxyphenyl)-
CAS No:879996-78-8
MF:C12H12N2O4
MW:248.234683036804
MDL:MFCD19706922
CID:1916348
PubChem ID:12189104
Update Time:2025-04-21

1H-Pyrazole-4-carboxylic acid, 3-(2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 3-(2,5-dimethoxyphenyl)-
    • MFCD19706922
    • 879996-78-8
    • 3-(2,5-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid
    • 5-(2,5-dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid
    • DTXSID501213798
    • AKOS000352546
    • MDL： MFCD19706922
    • Inchi： 1S/C12H12N2O4/c1-17-7-3-4-10(18-2)8(5-7)11-9(12(15)16)6-13-14-11/h3-6H,1-2H3,(H,13,14)(H,15,16)
    • InChI Key： YXMGEQKCEZNXOA-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC(=CC=1C1=C(C(=O)O)C=NN1)OC

Computed Properties

  • Exact Mass: 248.07970687Da
  • Monoisotopic Mass: 248.07970687Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 84.4Ų

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